Cas no 2229177-33-5 (2,2-difluoro-3-(pentafluorophenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(pentafluorophenyl)propanoic acid
• CAS No: 2229177-33-5
• MF: C₉H₃F₇O₂
• MW: 276.10774731636
• CID: 5820792
• PubChem ID: 162738264
• Update Time: 2025-06-09

2,2-difluoro-3-(pentafluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(pentafluorophenyl)propanoic acid
• EN300-1959935
• 2229177-33-5

• Inchi： 1S/C9H3F7O2/c10-3-2(1-9(15,16)8(17)18)4(11)6(13)7(14)5(3)12/h1H2,(H,17,18)
• InChI Key： PUKVQGQEYYHDEX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C(=C(C(=C(C=1F)F)F)F)F)F

Computed Properties

• Exact Mass: 276.00212647g/mol
• Monoisotopic Mass: 276.00212647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-(pentafluorophenyl)propanoic acid

Introduction to 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid (CAS No. 2229177-33-5)

2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid (CAS No. 2229177-33-5) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pentafluorophenyl group and difluoro substitution on the propanoic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable reagent in various scientific and industrial processes.

The pentafluorophenyl group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This property is particularly useful in the synthesis of complex organic molecules, where precise control over reactivity is crucial. The difluoro substitution on the propanoic acid backbone further enhances the molecule's stability and solubility, making it suitable for a wide range of applications.

Recent research has highlighted the potential of 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising activity as a prodrug precursor, which can be metabolized in vivo to release active therapeutic agents. This property is particularly advantageous in drug delivery systems, where controlled release and targeted delivery are essential for optimizing therapeutic outcomes.

In addition to its pharmaceutical applications, 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid has been explored for its use in material science. The unique combination of fluorine atoms and the pentafluorophenyl group provides excellent thermal stability and chemical resistance, making it a suitable candidate for the development of advanced materials such as coatings and polymers. These materials have potential applications in industries ranging from electronics to aerospace.

The synthesis of 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of pentafluorophenylacetonitrile with difluoromethyl bromide followed by hydrolysis to form the carboxylic acid. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

In terms of safety and handling, 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid should be managed with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials. Adherence to standard laboratory safety protocols is essential to ensure safe handling and storage.

The environmental impact of 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid is another important consideration. While the compound itself is not classified as a hazardous waste, proper disposal methods should be followed to minimize any potential environmental impact. Green chemistry principles should be applied in its synthesis and use to promote sustainability and reduce environmental footprint.

In conclusion, 2,2-Difluoro-3-(Pentafluorophenyl)propanoic Acid (CAS No. 2229177-33-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an attractive candidate for further research and development in fields such as medicinal chemistry, material science, and pharmaceuticals. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.